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Compound of Interest

Methyl 2,2-dichloro-1-
Compound Name:
methylcyclopropanecarboxylate

Cat. No.: B072944

An In-depth Technical Guide to Methyl 2,2-
dichloro-1-methylcyclopropanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate, a halogenated cyclopropane derivative of interest in
synthetic chemistry. This document details the compound's molecular characteristics,
physicochemical properties, and a detailed experimental protocol for its synthesis via phase-
transfer catalyzed dichlorocyclopropanation. While its primary application appears to be as a
synthetic intermediate, this guide also touches upon its reported catalytic activity in
electrochemical reactions. Information on its biological activity is not extensively available in
current literature.

Compound Identification and Properties

Methyl 2,2-dichloro-1-methylcyclopropanecarboxylate is a cyclopropane derivative
containing a gem-dichloro group and a methyl ester functionality. Its core chemical and physical
properties are summarized below.
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Property Value Reference
Molecular Formula CeHsCl202 [1112]
Molecular Weight 183.03 g/mol [1][2]

CAS Number 1447-13-8 2]
Appearance Not specified in literature

Density 1.269 g/mL at 20 °C [3]

Boiling Point Not specified in literature

Melting Point Not specified in literature

Solubility Not specified in literature

Synthesis of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate

The primary route for the synthesis of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate is the dichlorocyclopropanation of methyl methacrylate. This
reaction is efficiently carried out under phase-transfer catalysis (PTC) conditions, which
facilitates the reaction between the organic substrate and the aqueous base.

Reaction Scheme

The overall reaction involves the addition of dichlorocarbene (:CClz) to the double bond of
methyl methacrylate. The dichlorocarbene is generated in situ from chloroform and a strong
base, such as sodium hydroxide.
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Methyl Methacrylate

Reactants

| Chloroform (CHCls)

Sodium Hydroxide (NaOH)

A

Catalyst

Phase-Transfer Catalyst
(e.g., Benzyltriethylammonium bromide)
T

v Products
Methyl 2,2-dichloro-1- . .
melhylcygiopmpalnecarboxyla " Sodium Chloride (NaCl) | | Water (H20) |
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Reaction Setup

Combine Methyl Methacrylate,
Chloroform, and Catalyst in Flask

Reaction

Add 30% NaOH Solution

Y
Stir at 20°C for 4 hours

Work-up
\

Separate Organic and Aqueous Layers

A 4

Extract Aqueous Layer with CH2Cl2 (optional)

\

Combine Organic Layers

Purification
\

Acidify Aqueous Layer (pH=1)

Y
Extract with CH2Cl2

A 4

Combine and Dry Organic Layers

\

Remove Solvent (Rotary Evaporation)

Crude Product
\/

final_product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular formula and weight of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b072944#molecular-formula-and-weight-of-methyl-2-
2-dichloro-1-methylcyclopropanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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